N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H15N5O4/c1-12-9-19(27)24-21(22-12)26-18(11-14(25-26)16-7-4-8-29-16)23-20(28)17-10-13-5-2-3-6-15(13)30-17/h2-11H,1H3,(H,23,28)(H,22,24,27)
• InChI Key: VOOIHEBAGSKUOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC5=CC=CC=C5O4
• Molecular Formula: C21H15N5O4
• Molecular Weight: 401.4 g/mol

Description

N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C21H15N5O4 and its molecular weight is 401.382. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has focused on the synthesis and chemical properties of compounds related to N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide. For instance, studies on the synthesis and biological activity of pyrazolo[3,4-d]pyrimidine derivatives have been conducted to explore their potential as antiviral and antitumor agents. Such compounds have shown significant activity against measles in vitro and exhibited moderate antitumor activity against L1210 and P388 leukemia (Petrie et al., 1985). Additionally, the regioselective synthesis of novel polyfunctionally substituted pyrazolo[1,5-a]pyrimidines has been reported, highlighting a solvent-free cyclocondensation process that is both efficient and eco-friendly (Quiroga et al., 2007).

Biological Activities

The biological activities of derivatives of N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide have been extensively studied. For example, the synthesis, characterization, and in vitro antimicrobial screening of some novel series of 2-azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties have revealed their potential as antibacterial agents against pathogenic bacteria (Idrees et al., 2020). Another study on novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents has shown strong DNA affinities and significant in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum (Ismail et al., 2004).

Applications in Medicinal Chemistry

The compound and its derivatives have potential applications in medicinal chemistry, particularly in the development of new therapeutic agents. Research into the synthesis and reactivity of furan carbohydrazides, for example, has led to the discovery of compounds with analgesic activity, further illustrating the compound's relevance in drug discovery (Igidov et al., 2022).